

Cefodizime: A Comparative Clinical Review of a Third-Generation Cephalosporin

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative review of the clinical trial outcomes for Cefodizime, a third-generation cephalosporin. By objectively comparing its performance against other cephalosporins and presenting supporting experimental data, this document serves as a valuable resource for researchers, scientists, and professionals involved in drug development.


Executive Summary

Cefodizime is a parenteral third-generation cephalosporin with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. Clinical trials have demonstrated its efficacy in treating lower respiratory tract infections (LRTI) and urinary tract infections (UTI), with outcomes comparable to other third-generation cephalosporins such as cefotaxime, cefuroxime, and ceftriaxone.^{[1][2]} A notable feature of Cefodizime is its immunomodulatory properties, which may contribute to its clinical effectiveness by enhancing host defense mechanisms.^[3] This review synthesizes the available clinical trial data, details the experimental protocols employed in these studies, and visualizes the key mechanisms of action.

Mechanism of Action

Cefodizime exerts its primary bactericidal effect by inhibiting bacterial cell wall synthesis.[4][1] Like other β -lactam antibiotics, it targets and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][5] This disruption of cell wall integrity leads to bacterial cell lysis and death.

Beyond its direct antibacterial action, Cefodizime has been shown to possess immunomodulatory effects.[6][3] It can enhance phagocytosis and modulate the production of cytokines, such as tumor necrosis factor-alpha (TNF- α), interleukin-6 (IL-6), and interleukin-8 (IL-8), through the lipopolysaccharide (LPS)-Toll-like receptor 4 (TLR4)-NF- κ B signaling pathway.[2][7]



[Click to download full resolution via product page](#)

Diagram 1: Dual mechanism of action of Cefodizime.

Comparative Clinical Efficacy

Clinical trials have extensively evaluated the efficacy of Cefodizime in treating LRTI and UTI, often in comparison to other cephalosporins. The following tables summarize the key findings from these studies.

Lower Respiratory Tract Infections (LRTI)

Treatment Group	Number of Patients (evaluable)	Clinical Success Rate	Bacteriological Eradication Rate	Reference
Cefodizime	533	79.1% - 91.8%	87% - 90%	[1] [2]
Cefotaxime/Cefuroxime	299	86% - 95%	95% - 100%	[1] [2]
Cefodizime (1g b.i.d.)	32	97%	100%	[8]
Cefodizime (2g o.d.)	42	88%	94%	[8]
Cefodizime (2g o.d.)	82	93% - 95%	97% - 100%	[9]
Cefodizime (vs Cefotaxime)	90	-	98.9% (89/90)	[10]
Cefotaxime (vs Cefodizime)	90	-	95.6% (86/90)	[10]

Urinary Tract Infections (UTI)

Treatment Group	Number of Patients (evaluable)	Clinical Success Rate	Bacteriological Eradication Rate	Reference
Cefodizime (Open Studies)	374	84.6% (Complicated Upper UTI) - 95.9% (Uncomplicated Lower UTI)	92.7%	[1][2]
Cefodizime (vs Cefuroxime/Ceftizoxime)	-	Equivalent to comparators	-	[1][2]
Cefodizime (1g or 2g single dose, female LUTI)	50	72% (1g) - 88% (2g)	72% (1g) - 88% (2g)	[6]

Safety and Tolerability


Cefodizime is generally well-tolerated, with a side effect profile similar to other third-generation cephalosporins.[6] The most commonly reported adverse events are gastrointestinal disturbances and skin reactions.[2][11]

Adverse Event Category	Incidence	Reference
Overall Side Effects	3.79%	[2]
Gastrointestinal Disturbances	1.99%	[2]
Rash or Urticaria	0.9%	[2]
Other Effects	0.9%	[2]
Treatment Discontinuation due to Side Effects	1.13%	[2]

Experimental Protocols

The clinical trials cited in this review generally followed a prospective, randomized, and often double-blind design. The methodologies for key comparative trials are outlined below.

Generalized Experimental Workflow for Comparative Clinical Trials



[Click to download full resolution via product page](#)

Diagram 2: Generalized workflow for Cefodizime clinical trials.

Inclusion and Exclusion Criteria:

- Inclusion: Patients were typically adults with clinical and radiological evidence of LRTI or symptomatic UTI with a positive urine culture.
- Exclusion: Common exclusion criteria included known hypersensitivity to cephalosporins, pregnancy or lactation, severe renal or hepatic impairment, and recent use of other antibiotics.

Treatment Regimens:

- Cefodizime: Dosages for LRTI were often 1g every 12 hours or 2g once daily.^{[2][8]} For UTI, regimens included 1g every 12 hours, 2g every 24 hours, or single doses of 1g or 2g.^{[2][6]} Administration was typically intramuscular or intravenous.
- Comparators: Doses for comparator drugs were standard for the indication, for example, cefotaxime 1g every 12 hours or ceftriaxone 1g once daily.^{[10][12]}

Assessment of Efficacy:

- Clinical Response: Assessed based on the resolution of signs and symptoms of infection, such as fever, cough, sputum production for LRTI, and dysuria, frequency, and urgency for UTI.
- Bacteriological Response: Determined by the eradication of the baseline pathogen from sputum or urine cultures taken during and after treatment.

Safety Assessment:

- Adverse events were recorded throughout the study period.
- Laboratory parameters, including hematology, liver function tests, and renal function tests, were monitored at baseline and at the end of treatment.

Conclusion

The clinical trial data for Cefodizime demonstrate its efficacy and safety in the treatment of lower respiratory tract and urinary tract infections, with outcomes that are comparable to other commonly used third-generation cephalosporins. Its unique immunomodulatory properties, particularly the enhancement of phagocytosis, may offer an additional therapeutic benefit. This

comparative review provides a valuable evidence-based resource for researchers and clinicians in the field of infectious diseases and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. What is the mechanism of Cefodizime Sodium? \[synapse.patsnap.com\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Immunopharmacology of antibiotics: direct and indirect immunomodulation of defence mechanisms - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. Cefodizime - Wikipedia \[en.wikipedia.org\]](#)
- [5. Cephalosporins - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [6. Immunological evaluation of cefodizime: a unique molecule among cephalosporins - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. In vitro and ex vivo enhancement of nonspecific phagocytosis by cefodizime - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. pharmacypracticenews.com \[pharmacypracticenews.com\]](#)
- [11. Cefodizime in clinical use: a review of the clinical trial reports - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. Cefodizime once daily in the treatment of lower respiratory tract infections - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Cefodizime: A Comparative Clinical Review of a Third-Generation Cephalosporin]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15708358/docs#cefodizime-a-comparative-clinical-review-of-a-third-generation-cephalosporin\]](https://www.benchchem.com/product/b15708358/docs#cefodizime-a-comparative-clinical-review-of-a-third-generation-cephalosporin)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)